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Compound of Interest

Compound Name: 4-Methylcatecholdimethylacetate

Cat. No.: B047608

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylcatechol dimethylacetate, with the chemical formula C13H160Os, is a significant
chemical intermediate, primarily recognized for its crucial role as a precursor in the synthesis of
high-value compounds.[1] Its molecular structure, featuring a 4-methylcatechol backbone with
two O-linked methyl acetate groups, provides multiple sites for chemical modification, rendering
it a versatile building block in organic synthesis.[1] This guide provides a comprehensive
overview of its synthesis, properties, and key applications, with a focus on its established role
in the fragrance industry and an exploration of its potential in other areas of chemical synthesis.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Methylcatechol dimethylacetate is
presented in the table below. It is important to note that slight variations in reported values,
particularly the melting point, may exist due to different experimental conditions and purity
levels.
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Property Value Reference

Molecular Formula C13H1606 [1]

Molecular Weight 268.26 g/mol [1]
Colorless to light yellow liquid

Appearance ) [2]
or solid

Melting Point 22-24 °C or 39-41 °C [2]

Boiling Point ~238-240 °C or 354 °C [2]

Density ~1.19 g/cm3 [2]

N Soluble in most organic
Solubility [2]

solvents (e.g., ethanol, ether)

Synthesis of 4-Methylcatechol Dimethylacetate

The primary route for the synthesis of 4-Methylcatechol dimethylacetate is through the

Williamson ether synthesis. This reaction involves the O-alkylation of 4-methylcatechol with a

haloacetate, typically methyl bromoacetate, in the presence of a base.[1]

Precursor: 4-Methylcatechol

The availability of high-purity 4-methylcatechol is crucial for the efficient synthesis of the target

intermediate. 4-Methylcatechol can be synthesized through various methods, including the

demethylation of 2-methoxy-4-methylphenol.[1]
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Caption: Synthetic pathway to 4-Methylcatechol dimethylacetate.

Optimized Experimental Protocol: KI-Catalyzed
Williamson Ether Synthesis

Research has shown that the addition of potassium iodide (KI) as a catalyst significantly
enhances the yield of 4-Methylcatechol dimethylacetate. The in-situ generation of methyl
iodoacetate, which is more reactive than methyl bromoacetate, accelerates the reaction.

Materials:

4-Methylcatechol (C7HsOz2)

Methyl bromoacetate (CsHsBrO2)

Potassium carbonate (K2COs), anhydrous

Potassium iodide (KI)

Acetone (solvent)

Optimized Reaction Conditions:
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e Molar Ratio (KI : 4-Methylcatechol): 0.75 : 1

e Molar Ratio (Methyl bromoacetate : 4-Methylcatechol): 3.5 : 1
e Molar Ratio (K2COs : 4-Methylcatechol): 4 : 1

o Reaction Temperature: 80°C

» Reaction Time: 6 hours

Procedure:

» To a stirred solution of 4-methylcatechol in acetone, add anhydrous potassium carbonate
and potassium iodide.

o Heat the mixture to the reaction temperature of 80°C.
o Add methyl bromoacetate dropwise to the reaction mixture.

e Maintain the reaction at 80°C for 6 hours, monitoring the progress by a suitable analytical
method (e.g., TLC or GC).

» After completion, cool the reaction mixture and filter to remove inorganic salts.
o Evaporate the solvent from the filtrate under reduced pressure.

e The crude product can be purified by a suitable method, such as recrystallization or column
chromatography.

Under these optimized conditions, the yield of 4-Methylcatechol dimethylacetate can reach up
to 94.7%.

Applications as a Versatile Chemical Intermediate

The primary and most well-documented application of 4-Methylcatechol dimethylacetate is as a
key intermediate in the synthesis of the fragrance compound Calone 1951®, also known as
Watermelon Ketone.[3]
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Synthesis of Calone 1951® (A Benzodioxepinone)

The synthesis of Calone 1951® from 4-Methylcatechol dimethylacetate involves a Dieckmann
condensation followed by hydrolysis and decarboxylation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methylcatechol Dimethylacetate: A Versatile Chemical
Intermediate in Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047608#role-of-4-methylcatecholdimethylacetate-as-
a-versatile-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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